5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one

• IUPAC Name: 5-bromo-7-methyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C6H5BrN4O/c1-3-10-5(7)4-6(12)8-2-9-11(3)4/h2H,1H3,(H,8,9,12)
• InChI Key: PGJPQBGHVMBCKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2N1N=CNC2=O)Br
• Molecular Formula: C6H5BrN4O
• Molecular Weight: 229.03 g/mol

Description

5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one (BMIT) is an organic compound that belongs to the family of heterocyclic compounds. BMIT is a synthetic compound that has been used in research studies for its potential applications in the field of biochemistry and physiology. BMIT has been found to possess a wide range of biological activities, including antioxidant, antimicrobial, antifungal, and anti-inflammatory properties. Additionally, BMIT has been studied for its possible applications in the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases.

Scientific Research Applications

Synthesis and Chemical Reactions

5-Bromo-7-methylimidazo[5,1-f][1,2,4]triazin-4(1H)-one is involved in various synthetic processes and chemical reactions. For example, Baig & Stevens (1981) demonstrated its use in synthesizing imidazo[5,1-c][1,2,4]triazines through reactions with diazomidazole-4-carboxamide and various substrates (Baig & Stevens, 1981). Additionally, Noorolahian & Shiri (2015) utilized this compound in creating novel heterocyclic systems, specifically pyrimido[5,4-e]tetrazolo[5,1-c][1,2,4]triazines (Noorolahian & Shiri, 2015).

Pharmaceutical Research and Bronchodilator Potential

Clarke et al. (1979) explored its potential as a bronchodilator, synthesizing derivatives like 2-amino-5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(3H)-one and discussing its chemical properties (Clarke et al., 1979).

Diverse Synthetic Strategies

Werner et al. (2010) developed methods for preparing 5,7-disubstituted imidazo[5,1-f][1,2,4]triazin-4-amines, demonstrating the flexibility of this compound in synthetic chemistry (Werner et al., 2010).

Novel Synthesis Methods

Heim-Riether & Healy (2005) reported a new method for synthesizing diversely substituted derivatives of this compound, showcasing its utility in pharmaceutical research (Heim-Riether & Healy, 2005).

Antimicrobial and Antiviral Activity

Some derivatives of this compound have shown antimicrobial and antiviral activities. Gomha & Hassaneen (2011) synthesized derivatives like 7,7-diphenyl-1,2-dihydroimidazo[2,1-c][1,2,4]triazin-6(7H)-one, evaluating their antimicrobial potential (Gomha & Hassaneen, 2011). Furthermore, Hebishy et al. (2020) explored benzamide-based 5-aminopyrazoles and related derivatives for their anti-influenza A virus activity (Hebishy et al., 2020).